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Compound of Interest

Compound Name: Boc-N-Me-His(Boc)-OH
Cat. No.: B12083928
Get Quote
\ J

Executive Summary

Boc-N-Me-His(Boc)-OH (
-tert-Butoxycarbonyl-
-methyl-

-tert-butoxycarbonyl-L-histidine) is a specialized, high-value amino acid building block used to
introduce N-methylated histidine residues into peptide backbones.[1][2] This modification is
critical for preventing racemization during synthesis and improving the metabolic stability and
membrane permeability of peptide therapeutics.

Critical Handling Note: Unlike standard amino acids, N-methylated derivatives are often
hygroscopic oils or sticky amorphous solids rather than free-flowing powders. They require
strict moisture control to prevent hydrolysis and handling difficulties.

Chemical Identity & Properties
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Property Detail

Chemical Name Boc-N-Me-His(Boc)-OH

Histidine core with

-Boc,
Structure
-Methyl, and
-Boc protection
Note: Specific CAS may vary by isomer/salt.
Consult vendor CoA.Analogous CAS: 20866-46-
CAS Number

0 (Boc-His(Boc)-OH); 2044711-07-9 (Fmoc-N-
Me-His(Boc)-OH)

) White powder or viscous, sticky foam/oil
Physical State
(common for N-Me AAS)

Solubility Soluble in DCM, DMF, DMSO, Methanol

Storage -20°C (Long-term), Desiccated

Risk Assessment & Hazard Identification

While specific toxicological data for this exact derivative may be limited, it must be handled
according to the safety profile of protected histidine analogs and N-methylated amino acids.

GHS Classification (Derived from Analogs)
 Signal Word:WARNING

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Specific Operational Risks[4]

o Sensitization: Histidine derivatives can act as sensitizers. Avoid inhalation of dusts.[3]

e Moisture Sensitivity: The Boc group is acid-labile. While stable to base, the presence of
moisture can accelerate degradation if trace acid is present.

» Physical Handling: If the product is an oil/foam, static charge and stickiness can make
weighing difficult, leading to potential spills or inaccurate dosing.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to protect the researcher and the integrity of the reagent.
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PPE Category

Recommendation

Rationale

Hand Protection

Double Nitrile Gloves (0.11

mm min. thickness)

Nitrile offers superior
resistance to peptide synthesis
solvents (DCM, DMF)
compared to latex. Double
gloving allows outer glove
removal upon contamination

without exposing skin.

Eye Protection

Chemical Splash Goggles

Standard safety glasses are
insufficient if the reagent is in
solution (DCM/DMF) which can
splash. Goggles seal the eyes
from vapors and micro-

droplets.

Respiratory

N95 Respirator or Fume Hood
Work

If the product is a powder, it
poses an inhalation risk.
ALWAYS handle open
containers inside a certified

chemical fume hood.

Body Protection

Lab Coat (Cotton/Poly blend)

Standard protection. Ensure
cuffs are tucked under gloves

to prevent wrist exposure.

Operational Handling Protocol
Phase 1: Retrieval & Equilibration (Critical Step)

o The Problem: Taking a bottle from -20°C directly to room temperature causes condensation

to form inside the bottle once opened. This water ruins the reagent.

e The Protocol:

o Remove container from freezer.

o Place in a desiccator or on the benchtop.
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o WAIT 30-60 MINUTES before opening. The bottle must feel room temperature to the

touch.

o Wipe the outside of the bottle with a paper towel to remove external moisture before

opening.

Phase 2: Weighing & Transfer

o For Powders: Use an anti-static gun if available. Protected amino acids often carry high

static charge.
e For Oils/Sticky Foams:
o Do not try to scrape "cleanly.” You will lose material.

o Weigh by difference: Tare the full bottle, remove approximate amount with a spatula,

weigh the bottle again.

o Alternatively, dissolve the entire contents in a known volume of solvent (e.g., DMF) to
create a stock solution, then volumetric transfer.

Phase 3: Solubilization
e Solvent Choice: DCM (Dichloromethane) or DMF (Dimethylformamide).

o Order of Addition: Add Solvent to Solid, not Solid to Solvent. This prevents the formation of

"gummy clumps" that are hard to dissolve.

¢ Vortexing: Gentle vortexing is preferred over sonication, which can generate heat and

degrade the Boc group.

Emergency Response Plan

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12083928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Incident Immediate Action

Wash with soap and copious water for 15
) minutes. Do not use organic solvents
Skin Contact . .
(ethanol/acetone) on skin; they increase

absorption.

Flush with eyewash station for 15 minutes,
Eye Contact ) ] ) )
holding eyelids open. Seek medical attention.

Move to fresh air.[3] If breathing is difficult,

Inhalation )
provide oxygen.
Dampen a paper towel with water (to prevent
Spill (Solid) dust), wipe up, and place in solid hazardous
waste.
o Absorb with vermiculite or spill pads. Clean
Spill (Liquid)

surface with acetone, then soap and water.

Waste Disposal Protocol

Do NOT dispose of down the drain.

o Solid Waste: Gloves, weighing boats, and contaminated paper towels go into Hazardous
Solid Waste.

e Liquid Waste:
o If dissolved in DCM: Halogenated Organic Waste.
o If dissolved in DMF/DMSO: Non-Halogenated Organic Waste.

o Empty Containers: Triple rinse with solvent (add rinse to liquid waste), deface label, and
dispose of as glass/plastic waste (consult local EHS rules).

Workflow Visualization
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Figure 1: Safe Handling Lifecycle of Boc-N-Me-His(Boc)-OH, emphasizing the critical
equilibration step to prevent moisture contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: Boc-
N-Me-His(Boc)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12083928/docs#personal-protective-equipment-
handling-guide-boc-n-me-his-boc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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